(4E)-4-[[2-(2-morpholin-4-yl-2-oxoethoxy)phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione

• Molecular Formula: C22H21N3O5
• Molecular Weight: 407.4 g/mol
• IUPAC Name: (4E)-4-[[2-(2-morpholin-4-yl-2-oxoethoxy)phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C22H21N3O5/c26-20(24-10-12-29-13-11-24)15-30-19-9-5-4-6-16(19)14-18-21(27)23-25(22(18)28)17-7-2-1-3-8-17/h1-9,14H,10-13,15H2,(H,23,27)/b18-14+
• InChI Key: MRLJBASOVPJJIA-NBVRZTHBSA-N
• Isomeric SMILES: C1COCCN1C(=O)COC2=CC=CC=C2/C=C/3\C(=O)NN(C3=O)C4=CC=CC=C4
• SMILES: C1COCCN1C(=O)COC2=CC=CC=C2C=C3C(=O)NN(C3=O)C4=CC=CC=C4

Description

4-[[2-[2-(4-morpholinyl)-2-oxoethoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione is an aromatic ether.

Scientific Research Applications

Chemical Reactions and Properties

• The compound shows interesting behavior in chemical reactions involving cyclic secondary amines and morpholine, as demonstrated in studies examining the reactions of similar pyrazolidine-diones. Such reactions can lead to the formation of various structurally diverse compounds with potential applications in different fields of chemistry and material science (Šafár̆ et al., 2000).

Potential in Pharmacological Research

• The structural analogs of this compound have been studied for their interactions with various agents, showing reactivity that can be exploited in pharmacological contexts. For example, reactions with oxidizing and reducing agents have been examined, indicating a potential for further exploration in drug development and synthesis (Metwally et al., 2007).

Biological Activity Studies

• Compounds structurally similar to (4E)-4-[[2-(2-morpholin-4-yl-2-oxoethoxy)phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione have been synthesized and evaluated for biological activities, such as anti-nociceptive potential in animal models. This indicates a potential area of research for the compound , especially in understanding its mechanism of action and effectiveness (Tiwari & Singh, 2013).

Insecticidal Applications

• Similar pyrazolidinedione derivatives have been tested for insecticidal activities, showing promising results against certain pests. This suggests a potential line of investigation for (4E)-4-[[2-(2-morpholin-4-yl-2-oxoethoxy)phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione in the field of pest control and management (Abd-Ella et al., 2020).

Material Science and Polymer Research

• The compound's structural family has been investigated in the context of materials science, particularly in the synthesis of polymers via reactions like Diels-Alder and Ene reactions. This suggests potential applications in the development of new materials with specific properties (Mallakpour & Butler, 1985).